3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]benzamide
• InChI: InChI=1S/C19H15ClFN3O2/c20-15-3-1-2-14(12-15)19(25)22-10-11-26-18-9-8-17(23-24-18)13-4-6-16(21)7-5-13/h1-9,12H,10-11H2,(H,22,25)
• InChI Key: IUWXJPWQTPIBNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H15ClFN3O2
• Molecular Weight: 371.8 g/mol
• CAS No.: 920407-37-0

Description

3-Chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide is a benzamide derivative featuring a pyridazine core substituted with a 4-fluorophenyl group at the 6-position and an ether-linked ethylamine side chain terminating in a 3-chlorobenzamide moiety.

Mechanism of Action

Biochemical Pathways

The mTOR pathway plays a crucial role in regulating cell growth, proliferation, and survival. It does so by controlling protein synthesis, autophagy, and metabolism. Inhibition of mTOR by PP242 can therefore affect these processes, potentially leading to cell cycle arrest or apoptosis .

Result of Action

The inhibition of mTOR by PP242 can lead to a variety of cellular effects. For instance, it can result in reduced protein synthesis , which can slow cell growth and proliferation. It can also induce autophagy, a process by which cells recycle their own components, which can lead to cell death in certain contexts.

Biological Activity

3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and research findings related to its pharmacological effects.

• IUPAC Name : 3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide
• Molecular Formula : C18H17ClFN3O3
• Molecular Weight : 373.80 g/mol

Synthesis

The synthesis of 3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide involves several steps:

• Formation of the Pyridazine Ring : Cyclization reactions using hydrazine derivatives and dicarbonyl compounds.
• Chlorination : Introduction of the chlorine atom, typically using chlorinating agents.
• Benzamide Formation : Reaction of the intermediate with appropriate amines to form the final product.

The compound interacts with specific molecular targets, such as enzymes and receptors, enhancing binding affinity due to the presence of fluorinated aromatic rings and a sulfonamide group. This interaction may inhibit certain biological pathways, leading to various pharmacological effects.

Pharmacological Effects

Research indicates that this compound exhibits:

• Antitumor Activity : In vitro studies have shown that it can inhibit cancer cell proliferation, particularly in models driven by specific oncogenes.
• Antibacterial Properties : Preliminary data suggest activity against Gram-positive bacteria, with MIC values comparable to existing antibiotics.

Case Studies and Research Findings

Study	Findings
Choi et al. (2018)	Investigated derivatives of benzamides, including similar compounds, showing moderate to high potency against cancer cell lines.
Han et al. (2016)	Evaluated pyridazine derivatives as RET kinase inhibitors; highlighted structural similarities with 3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide.
MDPI Study (2024)	Discussed antibacterial activity of related compounds; found significant inhibition against Staphylococcus aureus.

Comparative Analysis

A comparative analysis of 3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide with other benzamide derivatives reveals its unique position in terms of structural activity relationships (SAR).

Compound	Antitumor Activity	Antibacterial Activity	Notes
3-chloro-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzamide	High	Moderate	Promising lead for further development
4-chloro-benzamides	Moderate	High	Established efficacy against various cancers
Pyrrole derivatives	Variable	High	Strong activity against specific bacterial strains

Comparison with Similar Compounds

Key Observations :

• Pyridazine vs.
• Substituent Effects : The 4-fluorophenyl group on the pyridazine (target compound) contrasts with the trifluoromethylpyridinyl group in , which enhances metabolic stability and lipophilicity. The chloro-fluoro substitution in may improve halogen bonding interactions in biological targets.
• Linker Diversity : The ethyl ether linker in the target compound differs from the triazolopyridine or sulfonamide linkers in , which could alter conformational flexibility and pharmacokinetics.